1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(5-methylisoxazol-3-yl)piperidine-3-carboxamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-1-(6-pyrazol-1-ylpyridazin-3-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C17H19N7O2/c1-12-10-14(22-26-12)19-17(25)13-4-2-8-23(11-13)15-5-6-16(21-20-15)24-9-3-7-18-24/h3,5-7,9-10,13H,2,4,8,11H2,1H3,(H,19,22,25)
• InChI Key: GNYUOZKMCMPYQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2CCCN(C2)C3=NN=C(C=C3)N4C=CC=N4
• Molecular Formula: C17H19N7O2
• Molecular Weight: 353.4 g/mol

Description

1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(5-methylisoxazol-3-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C17H19N7O2 and its molecular weight is 353.386. The purity is usually 95%.
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Scientific Research Applications

Experimental and Theoretical Studies on Functionalization Reactions

Research on similar compounds, such as 1H-pyrazole-3-carboxamides, involves experimental and theoretical studies exploring functionalization reactions. For instance, studies on 4-Benzoyl-1,5-Diphenyl-1H-Pyrazole-3-Carboxylic Acid and its acid chloride with 2,3-Diaminopyridine reveal the synthesis of new compounds through these functionalization reactions, providing insights into reaction mechanisms and structural determinations through spectroscopic methods (Yıldırım, Kandemirli, & Demir, 2005).

Synthesis of Novel Fused Heterobicycles

Another area of research involves the synthesis of novel fused heterobicycles, such as pyrazolo[4,3-c]pyridine-3-ols, starting from compounds like 4-oxo-N,2,6-triphenyl piperidine-3-carboxamides. These studies demonstrate the potential of pyrazole and pyridine derivatives in creating new molecules with possible therapeutic applications, highlighting the versatility and importance of heterocyclic compounds in drug development (Karthikeyan, Vijayakumar, & Sarveswari, 2014).

Cocrystallization Behavior and Molecular Interactions

Research also delves into the cocrystallization behavior of pyridine carboxamides and their interactions with other molecules, such as antitubercular drugs. Studies in this area can provide valuable information on the design of new drug formulations and the development of more effective therapeutic agents through an understanding of molecular interactions and supramolecular assembly (Prasad et al., 2015).

Nitrogen-containing Heterocyclic Compounds

Furthermore, the exploration of nitrogen-containing heterocyclic compounds, including pyrazines and pyridines, underscores their significance in various applications, from pharmaceuticals to agrochemicals. These studies shed light on the production, applications, and biological activities of these compounds, emphasizing their critical role in scientific research and industry (Higasio & Shoji, 2001).